Cas no 2566777-95-3 (dihydrochloride)

• Product Name: dihydrochloride
• CAS No: 2566777-95-3
• MF: C₆H₁₃ClN₂
• MW: 148.633820295334
• MDL: MFCD34577324
• CID: 5194854
• PubChem ID: 163321563
• Update Time: 2026-03-05

dihydrochloride Chemical and Physical Properties

Names and Identifiers

• cis-2,5-diazabicyclo[4.2.0]octane
• cis-2,5-diazabicyclo[4.2.0]octane;dihydrochloride
• rel-(1R,6S)-2,5-Diazabicyclo[4.2.0]octane dihydrochloride
• E79940
• PS-16377
• MFCD34577324
• CIS-2,5-DIAZABICYCLO[4.2.0]OCTANE DIHYDROCHLORIDE
• 2566777-95-3
• (1S,6R)-2,5-diazabicyclo[4.2.0]octane;dihydrochloride
• dihydrochloride

• MDL： MFCD34577324
• Inchi： 1S/C6H12N2.ClH/c1-2-6-5(1)7-3-4-8-6;/h5-8H,1-4H2;1H/t5-,6+;
• InChI Key： IXDJLCIBRPUMIR-KNCHESJLSA-N
• SMILES： [C@]12([H])NCCN[C@@]1([H])CC2.Cl

Computed Properties

• Exact Mass: 184.0534038g/mol
• Monoisotopic Mass: 184.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 80.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on dihydrochloride

Comprehensive Overview of Dihydrochloride (CAS No. 2566777-95-3): Properties, Applications, and Industry Insights

The compound dihydrochloride (CAS No. 2566777-95-3) is a chemically significant derivative widely utilized in pharmaceutical and biochemical research. Its unique molecular structure, characterized by the addition of two hydrochloric acid molecules, enhances solubility and stability, making it a preferred choice for drug formulation and analytical applications. This article delves into the properties, synthesis, and applications of dihydrochloride, while addressing trending topics such as green chemistry, sustainable synthesis, and AI-driven drug discovery.

In recent years, the demand for high-purity dihydrochloride salts has surged, driven by advancements in precision medicine and biopharmaceuticals. Researchers frequently search for "dihydrochloride solubility," "CAS 2566777-95-3 uses," and "dihydrochloride vs. hydrochloride," reflecting the compound's relevance in optimizing drug delivery systems. The salt form of active pharmaceutical ingredients (APIs) like dihydrochloride often improves bioavailability, a critical factor in formulation science.

The synthesis of dihydrochloride (CAS No. 2566777-95-3) typically involves the reaction of a free base with hydrochloric acid under controlled conditions. This process aligns with the principles of green chemistry, as modern techniques emphasize solvent-free reactions and catalytic efficiency. Industry professionals increasingly focus on "eco-friendly dihydrochloride synthesis" and "scalable production methods," highlighting the intersection of sustainability and industrial chemistry.

From a regulatory perspective, dihydrochloride compounds are subject to stringent quality control standards, including ICH guidelines and pharmacopeial monographs. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify purity, addressing common queries like "how to test dihydrochloride purity." These methods ensure compliance with global GMP requirements, a top priority for manufacturers.

Emerging applications of dihydrochloride (CAS No. 2566777-95-3) extend to nutraceuticals and veterinary medicine, where its stability under varying pH conditions is advantageous. Discussions on "dihydrochloride in animal health" and "nutraceutical salt forms" underscore its versatility. Additionally, the rise of computational chemistry tools has enabled predictive modeling of salt formation, streamlining R&D workflows.

In conclusion, dihydrochloride (CAS No. 2566777-95-3) represents a cornerstone of modern chemical innovation, bridging gaps between drug development, sustainability, and analytical rigor. By addressing user-centric queries and industry trends, this overview aims to serve as a definitive resource for researchers and professionals navigating the evolving landscape of specialty chemicals.